m-PEG5-triethoxysilane
Overview
Description
m-PEG5-triethoxysilane is a PEG derivative. PEG Linkers and derivatives may be useful in the development of antibody drug conjugates.
Scientific Research Applications
Protein Modification and Stability Enhancement
m-PEG5-triethoxysilane and its derivatives are employed in the chemical modification of proteins and other bioactive molecules. This process tailors molecular properties for specific applications, such as enhancing solubility and activity in organic solvents and improving biostability. Such modifications can reduce immunoreactivity and prolong clearance times in therapeutic proteins (Inada et al., 1995).
Catalysis and Reaction Media
m-PEG5-triethoxysilane functionalized ionic liquids have been utilized as reaction media for hydrosilylation of alkenes with triethoxysilane. This method enhances conversion and selectivity in these reactions and provides improved catalytic activity and selectivity compared to unfunctionalized ionic liquids and common organic solvents (Wu et al., 2008).
Surface Coatings for Medical Devices
m-PEG5-triethoxysilane derivatives are used in creating protein-repellent or nonfouling surface coatings, crucial for modern therapeutic and diagnostic medical devices such as biosensors and implants. This application is significant in the context of PEG's limited long-term stability, especially in vivo (Konradi et al., 2008).
Nanoparticle Modification
Modification of nanoparticles, such as adenoviral vectors, with m-PEG5-triethoxysilane derivatives (PEGylation) modulates their in vivo tissue tropism and gene expression. This process influences the pharmacology of these vectors, enabling targeted and detargeted transduction in therapeutic applications (Hofherr et al., 2008).
Biomedical Research and Drug Delivery
m-PEG5-triethoxysilane is involved in the development of various research areas in drug development, diagnostics, and medical device applications. Its usage spans drug delivery, wound healing, cell culture models, and tissue regeneration (Hutanu et al., 2014).
Theranostic Nanoparticles
Its derivatives are used in synthesizing nanoparticles with theranostic features, integrating photoacoustic, near-infrared optical imaging, and photothermal properties. This application is pivotal in developing versatile and stable core-shell nanoparticle architectures for various medical applications (Biffi et al., 2016).
Microscopy and Histological Studies
m-PEG5-triethoxysilane derivatives are utilized in tissue embedding for immunocytochemical localization of cellular antigens, enhancing the precision of correlating light and electron microscopic observations (Mazurkiewicz & Nakane, 1972).
properties
Product Name |
m-PEG5-triethoxysilane |
|---|---|
Molecular Formula |
C21H45NO9Si |
Molecular Weight |
483.67 |
IUPAC Name |
3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]-N-(3-triethoxysilylpropyl)propanamide |
InChI |
InChI=1S/C21H45NO9Si/c1-5-29-32(30-6-2,31-7-3)20-8-10-22-21(23)9-11-25-14-15-27-18-19-28-17-16-26-13-12-24-4/h5-20H2,1-4H3,(H,22,23) |
InChI Key |
RXDVHXFXNJERJZ-UHFFFAOYSA-N |
SMILES |
CCO[Si](CCCNC(=O)CCOCCOCCOCCOCCOC)(OCC)OCC |
Appearance |
Solid powder |
Purity |
>95% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
m-PEG5-triethoxysilane |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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